Cas no 2622-05-1 (Allylmagnesium chloride)

• Product Name: Allylmagnesium chloride
• CAS No: 2622-05-1
• MF: C₃H₅ClMg
• MW: 100.829800367355
• MDL: MFCD00000473
• CID: 43248
• PubChem ID: 24853531
• Update Time: 2025-09-28

Allylmagnesium chloride Chemical and Physical Properties

Names and Identifiers

• Allylmagnesium chloride
• Allylmagnesium chloride, 2.0 M solution in THF, SpcSeal
• Allylmagnesiumchloride,2.0MsolutioninTHF,reseablebottle
• (Allyl)MgCl
• (prop-2-enyl)magnesium chloride
• 2-Propenylmagnesium chloride
• Allylchloromagnesium
• allyl-magnesium chloride
• Allylmagnesium chloride [1.7 M solution in THF]
• AllylMagnesiuM chloride, 1.7M solution in THF, AcroSeal
• AllylMagnesiuM chloride, 1M in MeTHF
• AllylMagnesiuM Chloride,1M in THF
• Allylmagnesiumchlorid
• chloro-2-propenyl-magnesiu
• Chloroallylmagnesium
• Magnesium,chloro-2-propenyl
• solutionpurum,2mintetrahydrofuran
• Allylmagnesiumchloride (6CI)
• Magnesium, allylchloro- (7CI,8CI)
• Magnesium,chloro-2-propenyl- (9CI)
• Magnesium, chloro-2-propenyl-
• Magnesium, chloro-2-propen-1-yl-
• Allylmagnesium chloride solution, 2.0 M in THF
• sJPDADPpRUjP@
• allylmagnesiumchloride
• allyl magnesium chloride
• 2-propenyl magnesium chloride
• Allylmagnesium chloride solution
• PLYLAFITHJUEGX-UHFFFAOYSA-M
• OR320143
• OR320145
• OR320144
• Allylmagnesium Chloride 1.0 M

• MDL： MFCD00000473
• Inchi： 1S/C3H5.ClH.Mg/c1-3-2;;/h3H,1-2H2;1H;/q-1;;+2/p-1
• InChI Key： CYSFUFRXDOAOMP-UHFFFAOYSA-M
• SMILES： [Cl-].[Mg+2].[CH2-]C=C

Computed Properties

• Exact Mass: 99.99300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 14.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Brown liquid
• Density: 0.995 g/mL at 25 °C
• Melting Point: -21 ºC
• Boiling Point: 66 ºC
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Water Partition Coefficient: Violent reaction
• PSA: 0.00000
• LogP: 1.82950
• Solubility: Dissolve in water and react with water
• Sensitiveness: Air & Moisture Sensitive
• Color/Form: 2.0 M in THF

Allylmagnesium chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H260,H314,H335
• Warning Statement： P223,P231+P232,P261,P280,P370+P378,P422
• Hazardous Material transportation number：UN 3399 4.3/PG 1
• WGK Germany：1
• Hazard Category Code： 11-14/15-19-34-37-40
• Safety Instruction： S16; S26; S36/37/39; S43; S45; S7/8; S6A; S43B; S33
• FLUKA BRAND F CODES：1-3-10
• Hazardous Material Identification：
• Risk Phrases：R11; R14/15; R34
• Packing Group：I
• Safety Term：4.2
• HazardClass：4.2
• PackingGroup：I
• TSCA：Yes

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Allylmagnesium chloride

Allylmagnesium Chloride (CAS No. 2622-05-1): Properties, Applications, and Industry Insights

Allylmagnesium chloride (CAS No. 2622-05-1) is a versatile Grignard reagent widely used in organic synthesis and specialty chemical manufacturing. This organomagnesium compound, with the molecular formula C3H5ClMg, has gained significant attention in recent years due to its unique reactivity and applications in pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in allylmagnesium chloride solutions stems from their ability to form carbon-carbon bonds efficiently, a critical process in modern synthetic chemistry. Researchers and manufacturers frequently search for "allylmagnesium chloride synthesis" and "2622-05-1 technical specifications," reflecting the compound's importance in industrial applications. Recent advancements in organomagnesium chemistry have further expanded its utility in creating complex molecular architectures.

From a chemical perspective, allylmagnesium chloride exhibits several noteworthy characteristics. The compound typically exists as a solution in ether solvents, with concentrations ranging from 0.5M to 2.0M in tetrahydrofuran or diethyl ether. Its reactivity profile includes nucleophilic addition to carbonyl compounds and coupling reactions with various electrophiles. These properties make it particularly valuable for producing allylic compounds, which serve as intermediates in numerous synthetic pathways.

The pharmaceutical industry represents one of the largest markets for CAS 2622-05-1, where it's employed in the synthesis of active pharmaceutical ingredients (APIs). Recent patent literature reveals its use in creating novel anti-inflammatory and antimicrobial agents. Additionally, the compound finds application in material science for developing specialized polymers with enhanced thermal stability and mechanical properties. These diverse applications contribute to steady market growth, with analysts projecting increased demand for high-purity allylmagnesium chloride in coming years.

Safety considerations for handling allylmagnesium chloride solutions remain a common search topic among laboratory professionals. While not classified as hazardous under standard regulations, proper storage under inert atmosphere and protection from moisture are essential for maintaining reagent quality. Many safety data sheets emphasize the importance of using appropriate personal protective equipment when working with Grignard reagent solutions.

Recent technological developments have improved the commercial availability of 2622-05-1. Leading suppliers now offer customized solutions with varying concentrations and solvent systems to meet specific research and production needs. The compound's stability in solution has been enhanced through advanced packaging techniques, addressing previous challenges in transportation and storage.

Environmental considerations surrounding allylmagnesium chloride production have gained attention in sustainability-focused research. Green chemistry initiatives are exploring more efficient synthesis routes and solvent recovery systems to minimize waste generation. These developments align with growing industry demands for environmentally responsible chemical processes.

The analytical characterization of allylmagnesium chloride typically involves titration methods and spectroscopic techniques. Quality control parameters such as assay, concentration, and impurity profile are critical specifications for end-users. Advanced analytical methods, including NMR spectroscopy and mass spectrometry, provide detailed structural information about the reagent and its decomposition products.

Market trends indicate rising interest in allylmagnesium chloride price and bulk availability, particularly from pharmaceutical and specialty chemical manufacturers. Global supply chain dynamics have influenced the compound's commercial landscape, with regional production hubs emerging to serve local markets more efficiently. This distribution strategy helps maintain consistent supply while reducing logistical challenges.

Future research directions for CAS 2622-05-1 include exploring its potential in asymmetric synthesis and catalytic applications. The development of more stable formulations and expanded solvent compatibility could further broaden its utility across different chemical industries. These innovations may address current limitations while opening new opportunities in synthetic methodology.

For researchers considering allylmagnesium chloride uses, the compound offers distinct advantages in constructing complex molecular frameworks. Its compatibility with various functional groups and relatively mild reaction conditions make it particularly valuable for multi-step syntheses. Recent publications demonstrate its effectiveness in constructing natural product analogs and pharmaceutical intermediates.

Technical support for allylmagnesium chloride applications has become increasingly available through manufacturer resources and academic collaborations. Detailed protocols for common transformations and troubleshooting guides help users optimize their synthetic procedures. This knowledge sharing contributes to safer and more efficient utilization of the reagent across different laboratory settings.

In conclusion, allylmagnesium chloride (CAS No. 2622-05-1) remains an indispensable tool in modern synthetic chemistry. Its combination of reactivity, versatility, and commercial availability ensures continued relevance across multiple industries. As chemical research progresses, this Grignard reagent will likely maintain its position as a fundamental building block for molecular construction and innovation.